(3-Aminopyrrolidin-1-yl)-[5-(2-fluoro-4-methoxyphenyl)-1,2-oxazol-3-yl]methanone

• IUPAC Name: (3-aminopyrrolidin-1-yl)-[5-(2-fluoro-4-methoxyphenyl)-1,2-oxazol-3-yl]methanone
• InChI: InChI=1S/C15H16FN3O3/c1-21-10-2-3-11(12(16)6-10)14-7-13(18-22-14)15(20)19-5-4-9(17)8-19/h2-3,6-7,9H,4-5,8,17H2,1H3
• InChI Key: GBIJSFRTCCONCS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CC(=NO2)C(=O)N3CCC(C3)N)F
• Molecular Formula: C15H16FN3O3
• Molecular Weight: 305.30 g/mol

Description

(3-Aminopyrrolidin-1-yl)-[5-(2-fluoro-4-methoxyphenyl)-1,2-oxazol-3-yl]methanone is a chemical compound that has attracted the attention of many researchers due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action has been studied to understand its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of (3-Aminopyrrolidin-1-yl)-[5-(2-fluoro-4-methoxyphenyl)-1,2-oxazol-3-yl]methanone is not fully understood. However, studies have shown that this compound can inhibit the activity of certain enzymes, including tyrosine kinases and phosphatases. In addition, this compound can modulate the expression of different genes involved in various cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in vitro and in vivo. Studies have shown that this compound can induce apoptosis in cancer cells, inhibit inflammation, and modulate neuronal activity. In addition, this compound has been shown to have low toxicity in different cell lines and animal models.

Advantages and Limitations for Lab Experiments

The advantages of using (3-Aminopyrrolidin-1-yl)-[5-(2-fluoro-4-methoxyphenyl)-1,2-oxazol-3-yl]methanone in lab experiments include its potential applications in different fields, its low toxicity, and its ability to inhibit the activity of certain enzymes. However, the limitations of using this compound include its limited solubility in water and some organic solvents, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are many future directions for the study of (3-Aminopyrrolidin-1-yl)-[5-(2-fluoro-4-methoxyphenyl)-1,2-oxazol-3-yl]methanone. Some of these directions include:
1. Studying the structure-activity relationship of this compound to optimize its pharmacological properties.
2. Investigating the potential of this compound as a fluorescent probe for imaging applications.
3. Studying the effect of this compound on different cellular processes, including cell cycle regulation and DNA damage response.
4. Investigating the potential of this compound as a drug candidate for the treatment of different diseases, including cancer, inflammation, and neurological disorders.
5. Studying the pharmacokinetics and bioavailability of this compound in animal models.
Conclusion:
In conclusion, this compound is a chemical compound that has potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action has been studied to understand its biochemical and physiological effects. Further research is needed to optimize the pharmacological properties of this compound and investigate its potential as a drug candidate for the treatment of different diseases.

Synthesis Methods

(3-Aminopyrrolidin-1-yl)-[5-(2-fluoro-4-methoxyphenyl)-1,2-oxazol-3-yl]methanone can be synthesized using various methods. One of the methods involves the reaction of 2-fluoro-4-methoxyphenylacetic acid with oxalyl chloride to form 2-fluoro-4-methoxyphenylacetyl chloride. The resulting compound is then reacted with 3-aminopyrrolidine to form this compound. Other methods involve the use of different reagents and reaction conditions.

Scientific Research Applications

(3-Aminopyrrolidin-1-yl)-[5-(2-fluoro-4-methoxyphenyl)-1,2-oxazol-3-yl]methanone has been studied for its potential applications in various fields. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of different diseases, including cancer, inflammation, and neurological disorders. In addition, this compound has been studied for its potential use as a fluorescent probe for imaging applications.